Cas no 66215-10-9 (1,3,5-Triazine-2,4,6-triamine, N,N',N''-tricyclopropyl-)

• Product Name: 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tricyclopropyl-
• CAS No: 66215-10-9
• MF: C₁₂H₁₈N₆
• MW: 246.311521053314
• CID: 396675
• PubChem ID: 57290175
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6-triamine, N,N',N''-tricyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine, N,N',N''-tricyclopropyl-
• 2-N,4-N,6-N-tricyclopropyl-1,3,5-triazine-2,4,6-triamine
• N~2~,N~4~,N~6~-Tricyclopropyl-1,3,5-triazine-2,4,6-triamine
• PSUUJJDPUSEFPD-UHFFFAOYSA-N
• 66215-10-9
• SCHEMBL11474745
• 2,4,6-Tris-cyclopropylamino-s-triazine
• DTXSID90720760

• Inchi： 1S/C12H18N6/c1-2-7(1)13-10-16-11(14-8-3-4-8)18-12(17-10)15-9-5-6-9/h7-9H,1-6H2,(H3,13,14,15,16,17,18)
• InChI Key： PSUUJJDPUSEFPD-UHFFFAOYSA-N
• SMILES： N(C1N=C(N=C(N=1)NC1CC1)NC1CC1)C1CC1

Computed Properties

• Exact Mass: 246.15954
• Monoisotopic Mass: 246.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.76